Cas no 2227670-61-1 (rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227670-61-1
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 5890705
• PubChem ID: 165751710
• Update Time: 2025-10-31

rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine
• 2227670-61-1
• EN300-1818614

• Inchi： 1S/C9H8F2N2O2/c10-6-1-5(4-2-8(4)12)9(13(14)15)3-7(6)11/h1,3-4,8H,2,12H2/t4-,8+/m0/s1
• InChI Key： FLVYLLIXWZHYPK-RNHFCUEFSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@@H]1C[C@H]1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine (CAS No. 2227670-61-1)

The compound rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine (CAS No. 2227670-61-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro-nitrophenyl moiety and the cyclopropylamine group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's stereospecificity allows for the creation of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects. This aligns with current trends in personalized healthcare, where tailored treatments are becoming the gold standard. Additionally, its nitrophenyl group offers opportunities for further functionalization, making it a versatile tool in medicinal chemistry.

The synthesis of rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine typically involves multi-step reactions, including cyclopropanation and nitroaromatic substitution. These processes are often optimized for high yield and purity, critical factors for industrial-scale production. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to minimize waste and improve sustainability. Such innovations are particularly relevant in today's environmentally conscious research landscape, where sustainable synthesis is a top priority.

From a pharmacological perspective, the difluoro and nitro substituents on the phenyl ring enhance the compound's ability to interact with biological targets. These groups are known to influence lipophilicity and electron density, key parameters in drug design. As a result, rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine is being investigated for its potential role in treating neurological disorders and inflammatory diseases, areas of high unmet medical need. Its mechanism of action may involve modulation of neurotransmitter systems or immune response pathways, though further studies are required to confirm these hypotheses.

The compound's CAS No. 2227670-61-1 is frequently searched in academic and industrial databases, reflecting its growing importance in chemical research. Users often inquire about its physical properties (e.g., melting point, solubility), spectroscopic data (e.g., NMR, IR), and safety profiles. These queries highlight the need for comprehensive, accessible information on this molecule. Moreover, its potential as a lead compound in drug development has sparked interest in its patent status and commercial availability, further driving online searches.

In the context of AI-driven drug discovery, rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine represents an intriguing case study. Computational models can predict its interactions with biological targets, accelerating the identification of promising candidates. This aligns with the broader trend of integrating machine learning into chemical research, a topic of immense interest to both scientists and tech enthusiasts. The compound's structural complexity makes it an ideal subject for such studies, bridging the gap between theoretical chemistry and practical applications.

Looking ahead, the versatility of rac-(1R,2S)-2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine ensures its continued relevance in scientific innovation. Whether as a building block for new therapeutics or a tool for exploring structure-activity relationships, this compound exemplifies the intersection of chemistry and biology. As research progresses, its role in addressing global health challenges will likely expand, solidifying its place in the pharmaceutical lexicon.